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Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth exploration of the core principles of organoplatinum

chemistry. It covers the fundamental aspects of structure, bonding, synthesis, and reactivity of

organoplatinum compounds, with a special focus on their applications in catalysis and

medicine. This document is intended to serve as a comprehensive resource, incorporating

detailed experimental protocols, quantitative data, and visual diagrams of key processes.

Core Principles of Organoplatinum Chemistry
Organoplatinum chemistry is the study of organometallic compounds that feature a direct

chemical bond between a carbon and a platinum atom.[1] These compounds are notable for

their stability and diverse reactivity, which has led to significant applications in both industrial

catalysis and medicinal chemistry.[2][3]

Oxidation States and Stability
Organoplatinum compounds are found in oxidation states ranging from 0 to IV, with the +II state

being the most common and stable.[1][4] The stability of the platinum-carbon (Pt-C) bond is a

defining feature of these compounds, making them generally more robust than their

organopalladium counterparts.[1][2] This increased stability allows for the isolation and

characterization of reactive intermediates that are often transient in palladium-catalyzed

reactions.[5] The general order of bond strength is Pt-C(sp) > Pt-O > Pt-N > Pt-C(sp³).[1]
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Oxidation State
Coordination

Geometry
d-Electron Count

Representative

Examples

Pt(0) Trigonal, Tetrahedral d¹⁰
[Pt(PPh₃)₄], [Pt(C₂H₄)

(PPh₃)₂][1]

Pt(II) Square Planar d⁸

Zeise's Salt

[K[PtCl₃(C₂H₄)]],

Cisplatin [cis-

PtCl₂(NH₃)₂][4]

Pt(IV) Octahedral d⁶

[PtMe₃I]₄,

[PtCl₂(OCOCH₂CH₂C

OOH)₂(NH₃)₂][1][6]

Bonding in Organoplatinum Complexes
The bonding in organoplatinum complexes, particularly those involving alkenes and alkynes, is

described by the Dewar-Chatt-Duncanson model. This model involves a synergistic interaction

where the filled π-orbital of the ligand donates electron density to an empty d-orbital on the

platinum atom (σ-donation), and simultaneously, a filled d-orbital on the platinum back-donates

electron density into the empty π*-antibonding orbital of the ligand (π-back-donation). This

interaction strengthens the metal-ligand bond and influences the reactivity of the coordinated

ligand.

Synthesis of Organoplatinum Compounds
The synthesis of organoplatinum complexes is highly dependent on the desired oxidation state

of the platinum center.

Organoplatinum(0) Complexes: These are typically prepared by the reduction of Pt(II)

precursors in the presence of stabilizing ligands like phosphines, alkenes, or alkynes. A

common method involves the reduction of potassium tetrachloroplatinate (K₂[PtCl₄]) with

ethanolic potassium hydroxide or hydrazine in the presence of triphenylphosphine and an

alkene.[1]

Organoplatinum(II) Complexes: Alkyl and aryl Pt(II) complexes are often synthesized via the

oxidative addition of an alkyl or aryl halide to a Pt(0) precursor, such as
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tetrakis(triphenylphosphine)platinum(0).[1] Alternatively, Pt(II) chlorides can be alkylated

using organolithium or Grignard reagents.[1] Intramolecular C-H activation, or ortho-

metalation, is another important route to stable Pt(II) complexes.[2]

Organoplatinum(IV) Complexes: The most common route to Pt(IV) compounds is the

oxidative addition of a molecule (e.g., an alkyl halide or a halogen) to a Pt(II) complex.[3][7]

The first synthesized organoplatinum compound, trimethylplatinum iodide, was prepared by

reacting platinum(IV) chloride with methylmagnesium iodide.[1][8]

Fundamental Reactions in Organoplatinum
Chemistry
The reactivity of organoplatinum complexes is characterized by several fundamental reaction

types that are central to their catalytic and biological functions.

Oxidative Addition: A reaction where a metal complex with a low oxidation state is oxidized

by the addition of a substrate, increasing the metal's oxidation state and coordination

number. For example, the addition of methyl iodide (CH₃I) to a Pt(II) complex to form a Pt(IV)

complex.[3]

Reductive Elimination: The reverse of oxidative addition, where two cisoidal ligands on the

metal center are eliminated to form a new molecule, reducing the metal's oxidation state and

coordination number. This is often the final, product-forming step in catalytic cycles.

Ligand Substitution: The replacement of one ligand by another in the coordination sphere of

the platinum atom.

Insertion Reactions: The insertion of an unsaturated molecule (like an alkene or alkyne) into

a metal-ligand bond (e.g., a Pt-H or Pt-C bond). This is a key step in reactions like

hydrosilylation.[1]

Characterization Techniques
A variety of spectroscopic and analytical methods are employed to characterize

organoplatinum compounds.[9][10]
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Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a powerful tool for studying

organoplatinum complexes.[11]

¹H and ¹³C NMR: Provide information about the organic ligands bound to the platinum

center.

³¹P NMR: Essential for characterizing complexes containing phosphine ligands.[10]

¹⁹⁵Pt NMR: Directly probes the platinum nucleus (I = ½, 33.8% natural abundance),

offering valuable insights into the electronic environment, coordination number, and

geometry of the platinum center.[5][12]

Complex Type Typical ¹⁹⁵Pt Chemical Shift Range (ppm)

Pt(0) Complexes 0 to -1000

Pt(II) Halide Complexes -1500 to -3000

Pt(II) Alkyl/Aryl Complexes -3000 to -5000

Pt(IV) Complexes +1000 to -2000

Infrared (IR) Spectroscopy: IR spectroscopy is particularly useful for identifying specific

functional groups and bonding modes, such as the stretching frequencies of carbonyl (CO)

or hydride (Pt-H) ligands.[9][13]

X-ray Crystallography: Provides unambiguous, three-dimensional structural information at

the molecular level, confirming bond lengths, bond angles, and overall geometry.[10]

Mass Spectrometry: Used to determine the molecular weight and isotopic distribution, which

is characteristic for platinum-containing compounds.[14][15]

Applications of Organoplatinum Chemistry
The unique properties of organoplatinum compounds have led to their use in diverse fields,

most notably in catalysis and medicine.

Homogeneous Catalysis
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While solid platinum is a major heterogeneous catalyst in the petrochemical industry, soluble

organoplatinum complexes serve as important homogeneous catalysts.[1][8]

Hydrosilylation: The addition of a Si-H bond across a C=C double bond is effectively

catalyzed by platinum complexes. Speier's catalyst (H₂PtCl₆) and Karstedt's catalyst are

widely used for this purpose.[1][8] The catalytic mechanism is believed to involve Pt(0) and

Pt(II) intermediates containing hydride, silyl, and alkene ligands.[1]

Shilov System: Organoplatinum compounds are implicated in the Shilov system, which

involves the challenging functionalization of alkanes, such as the conversion of methane to

methyl chloride.[1][8]

Medicinal Chemistry: Anticancer Agents
The discovery of cisplatin's cytotoxic properties revolutionized cancer treatment.[16][17]

Organoplatinum compounds function as anticancer agents primarily by binding to nuclear DNA,

forming cross-links that inhibit DNA replication and transcription, ultimately leading to apoptosis

(programmed cell death).[18][19]

Drug Chemical Formula
Key Structural

Feature

Primary Clinical

Applications

Cisplatin cis-[PtCl₂(NH₃)₂]

Square planar Pt(II)

with two ammine and

two chloro ligands.

Testicular, ovarian,

bladder, head and

neck, lung cancers.

[17][18][20]

Carboplatin [Pt(CBDCA)(NH₃)₂]

Contains a bidentate

cyclobutanedicarboxyl

ate leaving group.

Ovarian cancer, lung

cancer, and others;

generally less toxic

than cisplatin.[16][18]

Oxaliplatin [Pt(ox)(DACH)]

Contains an oxalate

leaving group and a

diaminocyclohexane

(DACH) carrier ligand.

Colorectal cancer,

often in combination

therapy.[16][18]
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Visualized Workflows and Mechanisms
Diagrams created using the DOT language provide clear visual representations of complex

chemical processes.

Synthesis Workflow: Oxidative Addition
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Pt(0) Precursor
 e.g., Pt(PPh₃)₄

Oxidative
Addition

Reactant

Organic Halide
 (R-X)
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Solvent

Organoplatinum(II) Complex
 [L₂Pt(R)(X)]
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Simplified Hydrosilylation Cycle

Pt(0)L₂

Oxidative Addition
of R₃Si-H

L₂Pt(H)(SiR₃)

Alkene
Coordination

L₂Pt(H)(SiR₃)(alkene)

Migratory
Insertion

L₂Pt(SiR₃)(alkyl)

Reductive
Elimination

Product
Released
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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